Cas no 14077-80-6 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-pentyl-)
14077-80-6 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,5-pentyl-
CAS No:14077-80-6
MF:C9H14N2O3
MW:198.219062328339
CID:141768
PubChem ID:260786
Update Time:2025-04-19
2,4,6(1H,3H,5H)-Pyrimidinetrione,5-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-pentyl-
- 5-pentyl-1,3-diazinane-2,4,6-trione
- 5-pentyl-barbituric acid
- 5-Pentyl-barbitursaeure
- 5-pentylpyrimidine-2,4,6(1h,3h,5h)-trione
- AC1L63VD
- AC1Q6GGJ
- AR-1G9372
- CTK4C2346
- NCIOpen2_001465
- NSC92500
- SureCN3911611
- DTXSID10293820
- NSC-92500
- 14077-80-6
- amyl barbiturate
- SCHEMBL3911611
-
- Inchi: 1S/C9H14N2O3/c1-2-3-4-5-6-7(12)10-9(14)11-8(6)13/h6H,2-5H2,1H3,(H2,10,11,12,13,14)
- InChI Key: KWYGDMBOVSXLOK-UHFFFAOYSA-N
- SMILES: O=C1C(C(NC(N1)=O)=O)CCCCC
Computed Properties
- Exact Mass: 198.10052
- Monoisotopic Mass: 198.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- PSA: 75.27
- LogP: 1.20650
2,4,6(1H,3H,5H)-Pyrimidinetrione,5-pentyl- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
14077-80-6 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-pentyl-) Related Products
- 57-44-3(Diethylmalonylurea)
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- 7391-69-7(5-isopropylbarbituric acid)
- 125-40-6(2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(1-methylpropyl)-)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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